N-Boc-3-[2-(2-aminoethoxy)ethoxy]propionic acid

• CAS No.: 1365655-91-9
• Product Name: N-Boc-3-[2-(2-aminoethoxy)ethoxy]propionic acid
• Molecular Formula: C12H23NO6
• Molecular Weight: 277.31 g/mol
• IUPAC Name: 3-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]propanoic acid
• Standard InChI: InChI=1S/C12H23NO6/c1-12(2,3)19-11(16)13-5-7-18-9-8-17-6-4-10(14)15/h4-9H2,1-3H3,(H,13,16)(H,14,15)
• Standard InChIKey: OZMXZVCAXAQCHJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCCOCCOCCC(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NCCOCCOCCC(=O)O
• Appearance: Solid powder
• Description: t-Boc-N-amido-PEG2-acid is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The Boc group can be deprotected under mild acidic conditions to form the free amine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: t-Boc-N-amido-PEG2-acid
• Reference: 1: Zhang P, Huang Y, Liu H, Marquez RT, Lu J, Zhao W, Zhang X, Gao X, Li J, Venkataramanan R, Xu L, Li S. A PEG-Fmoc conjugate as a nanocarrier for paclitaxel. Biomaterials. 2014 Aug;35(25):7146-56. doi: 10.1016/j.biomaterials.2014.04.108. Epub 2014 May 22. PubMed PMID: 24856103; PubMed Central PMCID: PMC4102141.; 2: Salmaso S, Bersani S, Scomparin A, Mastrotto F, Scherpfer R, Tonon G, Caliceti P. Tailored PEG for rh-G-CSF analogue site-specific conjugation. Bioconjug Chem. 2009 Jun;20(6):1179-85. doi: 10.1021/bc9000432. PubMed PMID: 19469471.
• PubChem Compound: 23591749
• Last Modified: Nov 11 2021